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Compound of Interest

Compound Name: FTI-2153 TFA

Cat. No.: B8144809 Get Quote

Essential Safety and Handling of FTI-2153 TFA
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical guidance for the handling and disposal of

FTI-2153 TFA, a potent farnesyltransferase inhibitor. The information is intended to establish

safe laboratory practices and minimize exposure risk to this compound.

Hazard Identification and Engineering Controls
FTI-2153 TFA is a potent compound, and its trifluoroacetic acid (TFA) component is a strong

corrosive acid.[1] It is harmful if inhaled, causes severe skin burns, and can cause serious eye

damage. Therefore, stringent safety measures are imperative.

Engineering Controls are the primary line of defense to minimize exposure.

Fume Hood: All handling of FTI-2153 TFA, especially when in solid (powder) form or when

preparing solutions, must be conducted in a certified chemical fume hood.

Ventilation: Ensure adequate general laboratory ventilation to dilute and remove any

potential fugitive emissions.

Closed Systems: For larger scale operations, the use of closed systems for weighing and

transfer is highly recommended to prevent the generation of dust and aerosols.
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Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory for all personnel handling FTI-2153 TFA.

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a barrier against skin

contact with the corrosive and

potent compound. The outer

glove can be removed

immediately in case of

contamination.

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes of

the corrosive TFA component

and airborne powder particles.

Body Protection
A disposable, chemical-

resistant lab coat or coveralls.

Prevents contamination of

personal clothing and skin.

Respiratory Protection
An N95 or higher-rated

respirator.

Essential when handling the

powder form to prevent

inhalation of fine particles.

Foot Protection Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.

Safe Handling and Operational Plan
Adherence to a strict operational protocol is essential for personnel safety.

Preparation and Weighing
Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

workspace within the fume hood by covering the surface with absorbent, disposable bench

paper.

Weighing:

Perform all weighing of FTI-2153 TFA powder within a chemical fume hood.
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Use anti-static weighing dishes to prevent dispersal of the powder.

Handle the powder gently to minimize dust generation.

Close the container immediately after dispensing.

Solution Preparation
Solvent Addition: When preparing solutions, slowly add the solvent to the solid FTI-2153 TFA
to avoid splashing.

Container: Use a sealed container for dissolution to prevent the release of vapors.

Spill Management
In the event of a spill, immediate and appropriate action is critical.

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Contain: For small spills, use a chemical spill kit with appropriate absorbent materials. Do not

use combustible materials to absorb spills of corrosive substances.

Neutralize: For spills involving the TFA component, neutralization with a weak base (e.g.,

sodium bicarbonate solution) may be necessary.

Clean: Carefully clean the spill area, working from the outside in.

Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan
Proper disposal of FTI-2153 TFA and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

Solid FTI-2153 TFA

Collect in a clearly labeled, sealed, and

puncture-resistant container for hazardous

waste.

Liquid Waste (Solutions)

Collect in a compatible, sealed container labeled

as hazardous waste. Do not mix with

incompatible waste streams.

Contaminated Materials (PPE, bench paper,

etc.)

Place in a designated hazardous waste

container.

General Disposal Guidelines:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name.

Segregation: Do not mix FTI-2153 TFA waste with other chemical waste unless compatibility

is confirmed.

Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Physical and Chemical Properties
Property Value

Molecular Formula C₂₇H₃₁F₃N₄O₅S

Molecular Weight 580.6 g/mol [2]

Diagrams
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Preparation Handling Cleanup & Disposal

Spill Response

Don PPE Prepare Fume Hood Weigh PowderStart Handling Prepare Solution Decontaminate WorkspaceComplete Handling Dispose of Waste

Spill Occurs Evacuate Area Contain Spill Clean & Neutralize Dispose of Spill Waste

Click to download full resolution via product page

Caption: FTI-2153 TFA Safe Handling and Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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